Cas no 2025501-37-3 (Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate)

• Product Name: Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate
• CAS No: 2025501-37-3
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5760222
• PubChem ID: 165444372
• Update Time: 2025-05-26

Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate
• EN300-700303
• 2025501-37-3
• Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate

• Inchi： 1S/C13H22O3/c1-5-12(11(14)15-4)13(16-12)7-6-9(2)8-10(13)3/h9-10H,5-8H2,1-4H3
• InChI Key： URPBMQZVPQGNSU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(CC)C21CCC(C)CC2C

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.8Ų

Additional information on Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate

Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2025501-37-3): A Comprehensive Overview

Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate (CAS No. 2025501-37-3) is a fascinating compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This spirocyclic ester, characterized by its unique oxaspiro framework, exhibits a range of structural and functional properties that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate is intricately designed, featuring a spirocyclic core that seamlessly connects two distinct heterocyclic rings. This structural motif imparts exceptional rigidity and stability to the molecule, which is often desirable in drug design to enhance binding affinity and metabolic stability. The presence of multiple alkyl and ester substituents further modulates the physicochemical properties of the compound, influencing its solubility, lipophilicity, and overall bioavailability.

In recent years, there has been a surge in research focusing on spirocyclic compounds due to their unique pharmacological profiles. Spirocycles are known for their ability to mimic natural product scaffolds and exhibit diverse biological activities. For instance, derivatives of oxaspiro compounds have shown promise in inhibiting enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases such as rheumatoid arthritis and atherosclerosis.

The synthesis of Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric transformations, have been employed to construct the spirocyclic core with high enantioselectivity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for the scalable production of complex molecular architectures.

One of the most compelling aspects of Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate is its potential as a building block for more complex drug candidates. The oxaspiro scaffold can be further functionalized through various chemical transformations to introduce additional pharmacophores or modify existing ones. This flexibility allows medicinal chemists to explore diverse structural modifications and optimize biological activity profiles tailored to specific therapeutic targets.

Recent studies have demonstrated the efficacy of oxaspiro compounds in modulating neurotransmitter systems, which has implications for the development of novel treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The rigid spirocyclic structure of Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate facilitates optimal interactions with biological targets, enhancing its potential as a lead compound in drug discovery programs.

The physicochemical properties of this compound also make it an attractive candidate for formulation development. Its balanced lipophilicity and solubility profile allow for versatile administration routes, including oral and intravenous delivery. Furthermore, the stability of the spirocyclic core under various storage conditions ensures long-term shelf life, making it suitable for commercialization as a pharmaceutical intermediate or active pharmaceutical ingredient (API).

In conclusion, Methyl 2-ethyl-4,6-dimethyl-1-oxaspiro[2.5]octane-2-carboxylate represents a significant advancement in the field of medicinal chemistry due to its unique structural features and promising biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives, reinforcing its importance as a key intermediate in drug development pipelines.